Cas no 51452-87-0 (2,2'-Dibromodiphenyl Ether)

• Product Name: 2,2'-Dibromodiphenyl Ether
• CAS No: 51452-87-0
• MF: C₁₂H₈Br₂O
• MW: 327.999321937561
• MDL: MFCD00093207
• CID: 362255
• PubChem ID: 3465096
• Update Time: 2025-06-23

2,2'-Dibromodiphenyl Ether Chemical and Physical Properties

Names and Identifiers

• 2,2?DibroModiphenyl ether
• 2,2'-dibromodiphenyl ether
• 2,2’-Dibromodiphenyl ether
• Diphenyl ether, 2,2'-dibromo
• DTXSID60879850
• Q27277642
• 51452-87-0
• 2,2'-Oxybis(bromobenzene)
• SCHEMBL727333
• BDE-4
• Benzene, 1,1'-oxybis(2-bromo-
• SY264643
• bromophenylether
• UNII-F4YZU58K4B
• F4YZU58K4B
• 2,2 inverted exclamation mark -Dibromodiphenyl Ether
• 1-bromo-2-(2-bromophenoxy)benzene
• MFCD00093207
• bromophenyl ether
• PBDE 4
• 2,2DIBROMODIPHENYL ETHER
• G90074
• 2,2'-Dibromodiphenyl Ether

• MDL： MFCD00093207
• Inchi： 1S/C12H8Br2O/c13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)14/h1-8H
• InChI Key： JMSKYMHFNWGUJG-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1OC1C=CC=CC=1Br

Computed Properties

• Exact Mass: 325.89414
• Monoisotopic Mass: 325.89419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers

Additional information on 2,2'-Dibromodiphenyl Ether

Professional Introduction to 2,2'-Dibromodiphenyl Ether (CAS No. 51452-87-0)

2,2'-Dibromodiphenyl ether, identified by the Chemical Abstracts Service Number (CAS No.) 51452-87-0, is a brominated diphenyl ether compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of brominated aromatic ethers, which are widely studied for their diverse applications in material science, environmental chemistry, and medicinal chemistry. The unique structural and electronic properties of 2,2'-dibromodiphenyl ether make it a valuable intermediate in synthesizing various functional materials and bioactive molecules.

The molecular structure of 2,2'-dibromodiphenyl ether consists of two bromine atoms substituted at the para positions of a diphenyl ether backbone. This substitution pattern imparts distinct reactivity and stability characteristics, making it a versatile building block in organic synthesis. The presence of bromine atoms enhances its utility as a cross-coupling partner in Suzuki-Miyaura and Buchwald-Hartwig reactions, facilitating the construction of complex molecular architectures. Additionally, the diphenyl ether moiety contributes to its solubility in organic solvents, which is advantageous for various synthetic protocols.

In recent years, 2,2'-dibromodiphenyl ether has been extensively explored in the development of novel pharmaceutical agents. Its brominated aromatic core serves as a scaffold for designing molecules with potential biological activity. For instance, studies have demonstrated its role in synthesizing kinase inhibitors and antiviral compounds. The electron-withdrawing nature of bromine atoms allows for fine-tuning of the compound's pharmacokinetic properties, enhancing its binding affinity to target proteins. Researchers have leveraged this compound to develop lead candidates for treating inflammatory diseases and cancer by modulating specific signaling pathways.

One of the most compelling aspects of 2,2'-dibromodiphenyl ether is its application in polymer science and advanced materials. Brominated diphenyl ethers are known for their thermal stability and flame-retardant properties, making them indispensable in manufacturing high-performance plastics and coatings. The incorporation of 51452-87-0 into polymer matrices improves their resistance to high temperatures and mechanical stress, expanding their use in aerospace and automotive industries. Furthermore, its compatibility with conductive polymers has opened new avenues for developing organic electronic devices such as light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

The environmental chemistry of 2,2'-dibromodiphenyl ether has also been a subject of intense investigation. While brominated compounds are widely used due to their beneficial properties, their environmental persistence and potential toxicity have raised concerns. Recent studies have focused on understanding the degradation pathways of this compound in aquatic systems and its interaction with biological organisms. Advanced analytical techniques such as mass spectrometry and chromatography have been employed to monitor trace levels of 51452-87-0 in environmental samples. These efforts aim to establish safe handling protocols and mitigate any adverse ecological impacts.

From a synthetic chemistry perspective, 2,2'-dibromodiphenyl ether serves as a critical intermediate in multi-step syntheses. Its reactivity allows for the introduction of diverse functional groups at specific positions on the aromatic ring, enabling the creation of structurally diverse libraries for drug discovery. Researchers have utilized palladium-catalyzed cross-coupling reactions involving CAS No. 51452-87-0 to generate novel heterocyclic compounds with potential therapeutic effects. The efficiency and scalability of these synthetic routes have made this compound an indispensable tool in modern medicinal chemistry.

The pharmaceutical industry has been particularly interested in exploring derivatives of 2,2'-dibromodiphenyl ether due to their reported bioactivity. For example, modifications at the bromine substituents have led to compounds exhibiting antimicrobial properties against resistant strains of bacteria. Additionally, structural analogs have shown promise as inhibitors of enzymes involved in metabolic disorders. These findings underscore the importance of 51452-87-0 as a starting material for generating structurally diverse pharmacophores with therapeutic potential.

In conclusion, 2,2'-Dibromodiphenyl ether (CAS No. 51452-87-0) is a multifaceted compound with significant applications across multiple scientific disciplines. Its role in pharmaceutical development, material science, and environmental research highlights its versatility and importance. As research continues to uncover new applications for this compound, 51452-87-0 will undoubtedly remain at the forefront of innovation in chemical biology and advanced materials.